molecular formula C10H13BrClN B8292480 N-(4-Bromobenzyl)-2-chloro-N-methylethanamine CAS No. 918642-07-6

N-(4-Bromobenzyl)-2-chloro-N-methylethanamine

Cat. No. B8292480
CAS RN: 918642-07-6
M. Wt: 262.57 g/mol
InChI Key: KHRDEMRQBAKKTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-Bromobenzyl)-2-chloro-N-methylethanamine is a useful research compound. Its molecular formula is C10H13BrClN and its molecular weight is 262.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-Bromobenzyl)-2-chloro-N-methylethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-Bromobenzyl)-2-chloro-N-methylethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

918642-07-6

Product Name

N-(4-Bromobenzyl)-2-chloro-N-methylethanamine

Molecular Formula

C10H13BrClN

Molecular Weight

262.57 g/mol

IUPAC Name

N-[(4-bromophenyl)methyl]-2-chloro-N-methylethanamine

InChI

InChI=1S/C10H13BrClN/c1-13(7-6-12)8-9-2-4-10(11)5-3-9/h2-5H,6-8H2,1H3

InChI Key

KHRDEMRQBAKKTI-UHFFFAOYSA-N

Canonical SMILES

CN(CCCl)CC1=CC=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 72 (2.9 g, 11.9 mmol) in toluene (20 ml) at RT was added SOCl2 (2.83 g, 2 eq, 23.8 mmol) and the mixture was heated to 60° C. for 3 hrs. The solvent was removed and the crude was dissolved in EtOAc then partitioned between water and satd NaHCO3 soln. The organic phase was collected, dried over Na2SO4, filtered and concentrated. The crude was purified by column chromatography (20% EtOAc in hexane) to afford 73 as a brown oil (2.9 g, 93% yield). 1H NMR (DMSO-d6) δ (ppm): 7.45 (m, 2H), 7.21 (m, 2H), 3.57 (t, J=6.85 Hz, 2H), 3.52 (s, 2H), 2.74 (t, J=6.85 Hz, 2H), 2.26 (s, 3H).
Name
Quantity
2.9 g
Type
reactant
Reaction Step One
Name
Quantity
2.83 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Yield
93%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.